1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene

• Molecular Formula: C13H9BrClNO3
• Molecular Weight: 342.57 g/mol
• IUPAC Name: 1-bromo-2-[(2-chlorophenyl)methoxy]-3-nitrobenzene
• InChI: InChI=1S/C13H9BrClNO3/c14-10-5-3-7-12(16(17)18)13(10)19-8-9-4-1-2-6-11(9)15/h1-7H,8H2
• InChI Key: XTTBWZMAOXBKLP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)COC2=C(C=CC=C2Br)[N+](=O)[O-])Cl

Description

1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene is a chemical compound that belongs to the class of nitrobenzenes. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene is not fully understood. However, it is believed to act as an electrophile, reacting with nucleophiles such as amines and thiols. This reactivity makes it a useful tool in organic synthesis and drug development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene have not been extensively studied. However, it is known to be toxic to cells and can induce DNA damage. It has also been shown to have antimicrobial activity against certain bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene in lab experiments is its reactivity, which allows for the synthesis of a variety of compounds. Additionally, it is relatively easy to synthesize and is commercially available. However, its toxicity and potential for DNA damage make it unsuitable for certain experiments, particularly those involving living organisms.

Future Directions

There are several potential future directions for research involving 1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene. One area of interest is the development of new drugs and pharmaceuticals based on its unique properties. Additionally, further studies could be conducted to better understand its mechanism of action and potential effects on living organisms. Finally, research could be conducted to explore its potential applications in other areas, such as materials science and nanotechnology.
Conclusion:
In conclusion, 1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene is a chemical compound with a wide range of potential applications in scientific research. Its unique properties make it a useful tool in organic synthesis and drug development. However, its toxicity and potential for DNA damage must be taken into account when using it in lab experiments. Further research is needed to fully understand its mechanism of action and potential effects on living organisms.

Synthesis Methods

The synthesis of 1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene involves the reaction of 2-chlorobenzyl alcohol with 1-bromo-3-nitrobenzene in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Scientific Research Applications

1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene has been used in various scientific research applications. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of aryl ethers. It is also used as a precursor for the synthesis of various biologically active compounds. Additionally, 1-Bromo-2-[(2-chlorobenzyl)oxy]-3-nitrobenzene has been used in the development of new drugs and pharmaceuticals.